Cas no 1258649-64-7 (Methyl 5-(2-chloroacetyl)furan-3-carboxylate)

• Product Name: Methyl 5-(2-chloroacetyl)furan-3-carboxylate
• CAS No: 1258649-64-7
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• CID: 5054027
• Update Time: 2023-08-24

Methyl 5-(2-chloroacetyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-chloroacetyl)furan-3-carboxylate
• NE50338
• Methyl 5-(2-chloroacetyl)furan-3-carboxylate

• Inchi： 1S/C8H7ClO4/c1-12-8(11)5-2-7(13-4-5)6(10)3-9/h2,4H,3H2,1H3
• InChI Key： PEFRMHKBZRPHAX-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC(C(=O)OC)=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5

Methyl 5-(2-chloroacetyl)furan-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters